![molecular formula C19H14Cl2N2O2 B2964284 N-(3-chlorophenyl)-1-[(4-chlorophenyl)methyl]-6-oxopyridine-3-carboxamide CAS No. 941911-16-6](/img/structure/B2964284.png)
N-(3-chlorophenyl)-1-[(4-chlorophenyl)methyl]-6-oxopyridine-3-carboxamide
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Description
N-(3-chlorophenyl)-1-[(4-chlorophenyl)methyl]-6-oxopyridine-3-carboxamide is a useful research compound. Its molecular formula is C19H14Cl2N2O2 and its molecular weight is 373.23. The purity is usually 95%.
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Scientific Research Applications
Hydrogen Bonding and Structural Analysis
Hydrogen Bonding in Anticonvulsant Enaminones : A study focused on the crystal structures of anticonvulsant enaminones, analyzing the hydrogen bonding and structural conformations. Although the specific compound was not directly mentioned, the research provides insight into the structural analysis and hydrogen bonding patterns in related compounds (Kubicki, Bassyouni, & Codding, 2000).
Synthesis and Characterization
New Aromatic Polyamides : This research presents the synthesis and characterization of new aromatic polyamides, indicating the broader application of similar compounds in material science for enhanced thermal stability and excellent solubility (Choi & Jung, 2004).
Antimicrobial Activities of Tetrahydropyrimidine Derivatives : A study synthesizes new N-(4-chlorophenyl)-6-methyl-4-aryl-2-thioxo-1,2,3,4-tetrahydropyrimidine carboxamide derivatives, showing significant antimicrobial activities. This indicates the potential biological activities of structurally similar compounds (Akbari et al., 2008).
Antidepressant and Nootropic Agents
Schiff’s Bases and Azetidinones : The synthesis and pharmacological activity of N′-[(1Z)-(substituted aromatic)methylidene]pyridine-4-carbohydrazides and their derivatives were investigated, revealing antidepressant and nootropic activities. This research highlights the potential therapeutic applications of compounds with similar structures (Thomas et al., 2016).
Molecular Interaction Studies
Molecular Interaction with CB1 Cannabinoid Receptor : A detailed analysis of N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide with the CB1 cannabinoid receptor, illustrating the complex interaction landscapes and binding mechanisms. This study is pivotal in understanding the receptor interaction of similar compounds (Shim et al., 2002).
Electronic Properties and Interaction Landscapes
Electronic Properties and Interaction Landscapes : An exploration of the electronic properties and interaction landscapes of a series of N-(chlorophenyl)pyridinecarboxamides, which may shed light on the electronic and structural characteristics of related compounds (Gallagher et al., 2022).
Properties
IUPAC Name |
N-(3-chlorophenyl)-1-[(4-chlorophenyl)methyl]-6-oxopyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H14Cl2N2O2/c20-15-7-4-13(5-8-15)11-23-12-14(6-9-18(23)24)19(25)22-17-3-1-2-16(21)10-17/h1-10,12H,11H2,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PXNDQPHWSQVSGN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)NC(=O)C2=CN(C(=O)C=C2)CC3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H14Cl2N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.